Cas no 170856-55-0 (Ethyl 1-isochromanylacetate)

• Product Name: Ethyl 1-isochromanylacetate
• CAS No: 170856-55-0
• MF: C₁₃H₁₆O₃
• MW: 220.264344215393
• CID: 2196997
• PubChem ID: 10822798
• Update Time: 2025-05-21

Ethyl 1-isochromanylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 1-isochromanylacetate
• ethyl (+/-)-(isochroman-1-yl)acetate;ethyl 2-(Isochroman-1-yl)acetate;
• ethyl 2-(isochroMan-1-yl)acetate
• VGA85655
• DB-095982
• ethyl 2-(3,4-dihydro-1H-isochromen-1-yl)acetate
• Ethyl 3,4-dihydro-1H-2-benzopyran-1-acetate
• ethyl (+/-)-(isochroman-1-yl)acetate
• 827-050-3
• (+/-)-isochroman-1-yl-acetic acid ethyl ester
• Ethyl2-(isochroman-1-yl)acetate
• EN300-6480832
• 170856-55-0
• ETHYL 2-(3,4-DIHYDRO-1H-2-BENZOPYRAN-1-YL)ACETATE
• SCHEMBL7403424
• WXCSEPMUDFZOST-UHFFFAOYSA-N

• Inchi： 1S/C13H16O3/c1-2-15-13(14)9-12-11-6-4-3-5-10(11)7-8-16-12/h3-6,12H,2,7-9H2,1H3
• InChI Key： WXCSEPMUDFZOST-UHFFFAOYSA-N
• SMILES： O1CCC2C=CC=CC=2C1CC(=O)OCC

Computed Properties

• Exact Mass: 220.11000
• Monoisotopic Mass: 220.109944368Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53000
• LogP: 2.25360

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 2-benzopyrans

Additional information on Ethyl 1-isochromanylacetate

Ethyl 1-isochromanylacetate (CAS No. 170856-55-0): A Compound of Emerging Interest in Chemical and Pharmaceutical Research

Ethyl 1-isochromanylacetate, identified by the chemical identifier CAS No. 170856-55-0, represents a compound that has garnered attention within the scientific community due to its unique structural properties and potential applications in both chemical synthesis and pharmaceutical research. This ester derivative, featuring an isochromanyl moiety, is a testament to the ongoing exploration of heterocyclic compounds, which are integral to the development of novel therapeutic agents and advanced materials.

The structural framework of Ethyl 1-isochromanylacetate encompasses a benzene ring fused with a pyranone ring system, a configuration that is not only chemically intriguing but also suggests potential biological activity. The presence of an acetic acid ester group at the 1-position enhances its reactivity, making it a valuable intermediate in organic synthesis. This compound’s versatility has positioned it as a subject of interest in laboratories focused on developing new synthetic methodologies and exploring the pharmacological properties of related derivatives.

In recent years, there has been a surge in research aimed at uncovering the therapeutic potential of complex organic molecules. Ethyl 1-isochromanylacetate has been studied for its possible role in modulating biological pathways, particularly those involving inflammation and oxidative stress. Preliminary studies suggest that derivatives of this compound may exhibit anti-inflammatory and antioxidant properties, which are critical in addressing various chronic diseases. The isochromanyl scaffold is known for its stability and compatibility with biological systems, making it an attractive candidate for further pharmacological investigation.

The synthesis of Ethyl 1-isochromanylacetate involves multi-step organic reactions that highlight the compound’s synthetic utility. Researchers have employed various catalytic systems and reaction conditions to optimize its production, often leveraging transition metal catalysts to enhance yield and selectivity. These synthetic strategies not only contribute to the efficient preparation of Ethyl 1-isochromanylacetate but also provide insights into more general methodologies applicable to other heterocyclic compounds.

Advances in computational chemistry have further accelerated the study of Ethyl 1-isochromanylacetate by enabling detailed molecular modeling and virtual screening. These computational approaches help predict the compound’s behavior in biological systems, identify potential binding sites with therapeutic targets, and optimize its structure for enhanced efficacy. The integration of experimental data with computational insights has been instrumental in guiding the design of novel derivatives with improved pharmacological profiles.

The pharmaceutical industry’s interest in Ethyl 1-isochromanylacetate extends beyond its potential as a standalone therapeutic agent. Its structural motifs have inspired the development of libraries of related compounds for high-throughput screening (HTS) campaigns. Such libraries are essential for identifying lead molecules that can be further refined through medicinal chemistry efforts to produce drugs with desired characteristics, such as high potency, selectivity, and low toxicity.

Moreover, Ethyl 1-isochromanylacetate has found applications in chemical biology research, where it serves as a tool for studying enzyme mechanisms and interactions. Its ability to act as a substrate or inhibitor for various enzymes has made it useful in probing metabolic pathways and developing enzyme-based therapeutics. The compound’s role in these studies underscores its importance as a versatile chemical entity with broad scientific relevance.

As research continues to evolve, Ethyl 1-isochromanylacetate is expected to remain at the forefront of chemical and pharmaceutical innovation. Its unique structural features and functional attributes make it a valuable asset in the quest for new medicines and materials. By leveraging advances in synthetic chemistry, computational biology, and drug discovery technologies, researchers can harness the full potential of this compound to address unmet medical needs and push the boundaries of scientific exploration.